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Fe(II)EDTA vs. Oxygen as Electron Acceptors

The table below summarizes the core comparison based on their use in a Bioelectrochemical System (BES)

for ammonia recovery [1].

Feature Oxygen (O₂)
Fe(II)EDTA (as part of Tartrate-EDTA-
Fe complex)

Solubility Low (~8 mg/L) [1] High (up to 200 mM) [1]

Redox Potential High (1.23 V vs. SHE) [2] Moderate (-0.075 V vs. SHE at pH 10)
[1]

Primary
Function

Terminal electron acceptor, producing
water [2]

Soluble Electron Mediator (EM) that is
regenerated by oxygen [1]

System Design
Impact

Requires high recirculation rates or
complex aeration in multiple cathode

chambers [1]

Enables simpler system design with a
single aeration point in a stripping

column [1]

Reported
Performance

Baseline for comparison NH₄⁺-N recovery rate 3.8x higher than

the non-mediator control [1]
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Feature Oxygen (O₂)
Fe(II)EDTA (as part of Tartrate-EDTA-
Fe complex)

Key Advantage High oxidation potential, clean

reduction product (water) [2]

High solubility enables efficient electron

transfer and simpler, more scalable
systems [1]

Key
Disadvantage

Poor contact with electrode, slow
reduction rate, may require expensive

catalysts [2]

Requires a stabilizer (e.g., tartrate) to
prevent precipitation under alkaline

conditions [1]

Experimental Context & Performance Data

The superior performance data for Fe(II)EDTA comes from a specific bioelectrochemical setup designed for

ammonia recovery from wastewater [1].

Experimental Setup: The system consisted of a two-chamber BES (anode and cathode) integrated
with an ammonia stripping-absorption unit. The cathode chamber contained the tartrate-EDTA-Fe

complex in the catholyte, which was recirculated between the cathode and the stripping column. A
single aeration point was located in the stripping column [1].

Key Workflow and Mechanism: The following diagram illustrates the role of the Fe(II)EDTA complex
in this system.
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The tartrate in the complex acts as a stabilizer, crucial for preventing the precipitation of iron under the high

pH (pH=10) conditions necessary for the process [1].
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Other Applications and Regeneration of Fe(II)EDTA

The performance of systems using Fe(II)EDTA is often limited by its oxidation to Fe(III)EDTA, which lacks

activity. Therefore, efficient regeneration of Fe(II)EDTA is a critical area of research.

In Denitrification: Fe(II)EDTA is used to absorb nitric oxide (NO) from flue gas by forming a

Fe(II)EDTA-NO complex. A key challenge is regenerating active Fe(II)EDTA from both Fe(II)EDTA-NO
and the oxidized Fe(III)EDTA. Research shows that activated carbon-supported nano zero-valent
iron (AC-nZVI) is highly effective, achieving 89.8% reduction of Fe(III)EDTA within 5 minutes and
88.2% reduction of Fe(II)EDTA-NO within 30 minutes, with high selectivity for harmless N₂ gas

(52.98%) [3].
Catalyzed Reduction: The reduction of Fe(III)EDTA back to Fe(II)EDTA can be enhanced by

catalysts. For example, introducing selenium as a catalyst in a system using Na₂SO₃ as a reductant
was shown to increase the reduction rate of Fe(III)EDTA by four times at room temperature [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A tartrate- EDTA - Fe complex mediates transfer and enhances... electron [pmc.ncbi.nlm.nih.gov]

2. Frontiers | An Overview of Electron Acceptors in Microbial Fuel Cells [frontiersin.org]

3. Fe(III) EDTA and Fe(II) EDTA-NO reduction by supported... | CoLab [colab.ws]

4. Selenium catalyzed Fe(III)-EDTA reduction by... | CoLab [colab.ws]

To cite this document: Smolecule. [Fe(II)EDTA electron mediator performance vs oxygen]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b567855#fe-ii-edta-electron-

mediator-performance-vs-oxygen]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://colab.ws/articles/10.1016/j.jece.2022.108547
https://colab.ws/articles/10.1007%2Fs11356-016-6267-3
https://www.smolecule.com/products/s567855?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9487993/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.00643/full
https://colab.ws/articles/10.1016/j.jece.2022.108547
https://colab.ws/articles/10.1007%2Fs11356-016-6267-3
https://www.smolecule.com/products/b567855#fe-ii-edta-electron-mediator-performance-vs-oxygen
https://www.smolecule.com/products/b567855#fe-ii-edta-electron-mediator-performance-vs-oxygen
https://www.smolecule.com/products/b567855#fe-ii-edta-electron-mediator-performance-vs-oxygen
https://www.smolecule.com/products/s567855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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